Cas no 69663-16-7 (lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide)

• Product Name: lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide
• CAS No: 69663-16-7
• MF: C₅H₇LiO₄S
• MW: 170.112680673599
• CID: 1738657
• PubChem ID: 23678025
• Update Time: 2025-04-21

lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide
• lithium,1,1-dioxothiolane-2-carboxylate
• Lithium salt of 2-carboxysulfolane
• 2-Thiophenecarboxylic acid, tetrahydro-, lithium salt, 1,1-dioxide
• 2-Sulfolanecarboxylic acid lithium salt
• Tetrahydro-2-thiophencarboxylic acid 1,1-dioxide lithium salt
• 69663-16-7
• Lithium 1,1-dioxo-1lambda~6~-thiolane-2-carboxylate
• DTXSID80989809

• Inchi： 1S/C5H8O4S.Li/c6-5(7)4-2-1-3-10(4,8)9;/h4H,1-3H2,(H,6,7);/q;+1/p-1
• InChI Key： UQVUAVKZYNROCG-UHFFFAOYSA-M
• SMILES： S1(CCCC1C(=O)[O-])(=O)=O.[Li+]

Computed Properties

• Exact Mass: 169.02163
• Monoisotopic Mass: 170.02250831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• PSA: 74.27